molecular formula C5H5NaO2 B6275111 sodium bicyclo[1.1.0]butane-1-carboxylate CAS No. 2708281-46-1

sodium bicyclo[1.1.0]butane-1-carboxylate

Cat. No. B6275111
CAS RN: 2708281-46-1
M. Wt: 120.1
InChI Key:
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Description

Sodium Bicyclo[1.1.0]butane-1-carboxylate is a chemical compound with the CAS Number: 2708281-46-1 . It is a white to yellow solid and is highly soluble in water. The IUPAC name for this compound is sodium bicyclo[1.1.0]butane-1-carboxylate .


Synthesis Analysis

Bicyclo[1.1.0]butanes (BCBs) have been synthesized and studied for over 50 years . They have been regarded as laboratory curiosities, but new approaches for preparing, functionalizing, and using BCBs in “strain-release” transformations have positioned BCBs to be powerful synthetic workhorses . The use of photoredox catalysis to promote the single-electron oxidation of bicyclo[1.1.0]butanes has been reported .


Molecular Structure Analysis

Bicyclo[1.1.0]butane is a four-membered carbocycle with a bridging C(1)-C(3) bond . It is the smallest bicyclic carbocycle and is amongst the most strained carbocycles known . The olefinic character of the bridgehead bond enables BCBs to be elaborated into various other ring systems .


Chemical Reactions Analysis

The unique chemistry of small, strained carbocyclic systems has long captivated organic chemists . BCBs are among the most structurally compact cyclic molecules known, yet despite their small size they have rich synthetic value because of their high strain energy . They can undergo highly regio- and diastereoselective [2π+2σ] cycloaddition reactions .


Physical And Chemical Properties Analysis

Sodium Bicyclo[1.1.0]butane-1-carboxylate has a molecular weight of 120.08 . It is a white to yellow solid and is highly soluble in water. It has a melting point of 130-133 °C.

Mechanism of Action

The BCP to BCB substitution reaction is hypothesized to occur via an SN1/E1-type mechanism involving the intermediacy of the bicyclo[1.1.0]butyl-1-carbinyl carbocation .

Safety and Hazards

In scientific experiments, researchers must be cautious when handling sodium bicyclo[1.1.0]butane-1-carboxylate. This compound can cause eye and skin irritation if it comes into direct contact. Inhalation of sodium bicyclo[1.1.0]butane-1-carboxylate dust can result in respiratory irritations.

Future Directions

As the chemistry that surrounds the field of strained hydrocarbons, such as bicyclo[1.1.0]butane, continues to expand, it becomes increasingly advantageous to develop alternative reactivity modes that harness their unique properties to access new regions of chemical space .

properties

{ "Design of the Synthesis Pathway": "The synthesis of sodium bicyclo[1.1.0]butane-1-carboxylate can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "Bicyclo[1.1.0]butane-1-carboxylic acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Hydrochloric acid" ], "Reaction": [ "Step 1: Bicyclo[1.1.0]butane-1-carboxylic acid is dissolved in methanol.", "Step 2: Sodium hydroxide is added to the solution to form the sodium salt of the carboxylic acid.", "Step 3: The solution is then extracted with diethyl ether to remove any impurities.", "Step 4: Hydrochloric acid is added to the ether layer to protonate the carboxylate ion and form the free acid.", "Step 5: The ether layer is then separated and the solvent is removed under reduced pressure to obtain the free acid.", "Step 6: The free acid is then neutralized with sodium hydroxide to form the sodium salt of the bicyclo[1.1.0]butane-1-carboxylic acid.", "Step 7: The sodium salt is then dried and purified to obtain the final product, sodium bicyclo[1.1.0]butane-1-carboxylate." ] }

CAS RN

2708281-46-1

Molecular Formula

C5H5NaO2

Molecular Weight

120.1

Purity

91

Origin of Product

United States

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